Cas no 1415239-96-1 (methyl 1-(2-bromoethyl)-3-methyl-1H-pyrazole-5-carboxylate)

• Product Name: methyl 1-(2-bromoethyl)-3-methyl-1H-pyrazole-5-carboxylate
• CAS No: 1415239-96-1
• MF: C₈H₁₁BrN₂O₂
• MW: 247.089141130447
• CID: 6790062
• PubChem ID: 68353557
• Update Time: 2025-05-24

methyl 1-(2-bromoethyl)-3-methyl-1H-pyrazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-32195894
• DB-171624
• SCHEMBL12688453
• 1415239-96-1
• methyl 1-(2-bromoethyl)-3-methyl-1H-pyrazole-5-carboxylate

• Inchi： 1S/C8H11BrN2O2/c1-6-5-7(8(12)13-2)11(10-6)4-3-9/h5H,3-4H2,1-2H3
• InChI Key： LVTQBVBFKBBPER-UHFFFAOYSA-N
• SMILES： BrCCN1C(C(=O)OC)=CC(C)=N1

Computed Properties

• Exact Mass: 246.00039g/mol
• Monoisotopic Mass: 246.00039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 44.1Ų

Additional information on methyl 1-(2-bromoethyl)-3-methyl-1H-pyrazole-5-carboxylate

Methyl 1-(2-Bromoethyl)-3-Methyl-1H-Pyrazole-5-Carboxylate: A Comprehensive Overview

Methyl 1-(2-bromoethyl)-3-methyl-1H-pyrazole-5-carboxylate, identified by the CAS number 1415239-96-1, is a versatile organic compound with significant applications in various fields of chemistry. This compound belongs to the class of pyrazole derivatives, which are widely studied due to their unique chemical properties and potential biological activities. The structure of this compound comprises a pyrazole ring, a methyl group attached to the 3-position, a bromoethyl substituent at the 1-position, and a methyl ester group at the 5-position. These structural features contribute to its reactivity and make it a valuable intermediate in synthetic chemistry.

The synthesis of methyl 1-(2-bromoethyl)-3-methyl-1H-pyrazole-5-carboxylate typically involves multi-step reactions, often starting from simpler precursors such as pyrazole derivatives or related heterocyclic compounds. Recent advancements in synthetic methodologies have enabled more efficient and selective routes for its preparation. For instance, researchers have explored the use of transition metal catalysts and microwave-assisted synthesis to optimize reaction conditions, thereby enhancing yield and purity. These developments underscore the importance of this compound in both academic and industrial settings.

One of the most notable applications of this compound lies in its role as an intermediate in drug discovery. Pyrazole derivatives are known for their potential as kinase inhibitors, anti-inflammatory agents, and antiviral compounds. The presence of the bromoethyl group in methyl 1-(2-bromoethyl)-3-methyl-1H-pyrazole-5-carboxylate allows for further functionalization, enabling the creation of diverse bioactive molecules. Recent studies have highlighted its utility in designing novel anti-cancer agents, where the bromo group serves as a site for subsequent nucleophilic substitutions or cross-coupling reactions.

In addition to its pharmaceutical applications, this compound has found utility in materials science. The pyrazole ring's aromaticity and electron-withdrawing groups make it suitable for use in organic electronics. Researchers have investigated its potential as a building block for constructing conjugated polymers or small molecule semiconductors. These materials exhibit promising electronic properties, paving the way for applications in flexible electronics and optoelectronic devices.

The chemical stability and reactivity of methyl 1-(2-bromoethyl)-3-methyl-1H-pyrazole-5-carboxylate have also made it a valuable reagent in organic synthesis. Its ability to undergo various transformations, such as nucleophilic substitutions, additions, and eliminations, has been exploited in constructing complex molecular architectures. Recent advancements in catalytic asymmetric synthesis have further expanded its utility by enabling enantioselective transformations, which are crucial for producing chiral pharmaceutical intermediates.

From an environmental standpoint, understanding the degradation pathways and ecological impact of this compound is essential. Studies have shown that under specific conditions, such as microbial degradation or photolysis, this compound can undergo transformation into less harmful products. These findings are particularly relevant for industries involved in large-scale production or disposal of such chemicals.

In conclusion, methyl 1-(2-bromoethyl)-3-methyl-1H-pyrazole-5-carboxylate (CAS No: 1415239-96-1) stands out as a multifaceted compound with significant contributions across various domains of chemistry. Its structural versatility, combined with recent advancements in synthetic methodologies and application-oriented research, positions it as an indispensable tool for scientists and engineers alike.